Cas no 1436013-93-2 (4-[(6-Fluoro-3-pyridinyl)carbonyl]-3-(2-thienyl)-2-piperazinone)

4-[(6-Fluoro-3-pyridinyl)carbonyl]-3-(2-thienyl)-2-piperazinone is a heterocyclic compound featuring a piperazinone core substituted with a fluoropyridinyl carbonyl group and a thienyl moiety. This structure imparts unique reactivity and potential pharmacological relevance, particularly in medicinal chemistry applications. The fluorine atom enhances metabolic stability and bioavailability, while the thienyl group contributes to electronic diversity, making it a versatile intermediate for drug discovery. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. The compound's stability under standard laboratory conditions ensures reliable handling and storage. Suitable for use in organic synthesis and pharmaceutical research, it offers a valuable scaffold for developing novel bioactive molecules.
4-[(6-Fluoro-3-pyridinyl)carbonyl]-3-(2-thienyl)-2-piperazinone structure
1436013-93-2 structure
Product Name:4-[(6-Fluoro-3-pyridinyl)carbonyl]-3-(2-thienyl)-2-piperazinone
CAS No:1436013-93-2
MF:C14H12FN3O2S
MW:305.32738494873
CID:5403931
PubChem ID:71987153
Update Time:2025-10-24

4-[(6-Fluoro-3-pyridinyl)carbonyl]-3-(2-thienyl)-2-piperazinone Chemical and Physical Properties

Names and Identifiers

    • 4-[(6-Fluoro-3-pyridinyl)carbonyl]-3-(2-thienyl)-2-piperazinone
    • Inchi: 1S/C14H12FN3O2S/c15-11-4-3-9(8-17-11)14(20)18-6-5-16-13(19)12(18)10-2-1-7-21-10/h1-4,7-8,12H,5-6H2,(H,16,19)
    • InChI Key: GADXYNUZFBZZRZ-UHFFFAOYSA-N
    • SMILES: N1CCN(C(C2=CC=C(F)N=C2)=O)C(C2SC=CC=2)C1=O

Experimental Properties

  • Density: 1.399±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 608.4±55.0 °C(Predicted)
  • pka: 13.02±0.40(Predicted)

4-[(6-Fluoro-3-pyridinyl)carbonyl]-3-(2-thienyl)-2-piperazinone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26612635-0.05g
4-(6-fluoropyridine-3-carbonyl)-3-(thiophen-2-yl)piperazin-2-one
1436013-93-2 95.0%
0.05g
$212.0 2025-03-20

Additional information on 4-[(6-Fluoro-3-pyridinyl)carbonyl]-3-(2-thienyl)-2-piperazinone

Introduction to 4-[(6-Fluoro-3-pyridinyl)carbonyl]-3-(2-thienyl)-2-piperazinone (CAS No. 1436013-93-2)

4-[(6-Fluoro-3-pyridinyl)carbonyl]-3-(2-thienyl)-2-piperazinone is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential applications in drug development. This compound, identified by the CAS number 1436013-93-2, belongs to a class of heterocyclic molecules that incorporate both pyridine and thienyl moieties, which are well-documented for their pharmacological properties. The presence of a fluoro-substituent further enhances its chemical profile, making it an intriguing candidate for further investigation.

The structural composition of 4-[(6-Fluoro-3-pyridinyl)carbonyl]-3-(2-thienyl)-2-piperazinone is characterized by a piperazine core, which is a common scaffold in many bioactive molecules. Piperazine derivatives are widely recognized for their role in modulating various biological pathways, including neurotransmitter systems and enzyme inhibition. The incorporation of the (6-Fluoro-3-pyridinyl)carbonyl group introduces additional functionality that can influence the compound's binding affinity and metabolic stability, making it a valuable asset in medicinal chemistry.

The 2-thienyl moiety further contributes to the compound's complexity and potential biological activity. Thiophene derivatives are known for their diverse pharmacological effects, ranging from antiviral to anti-inflammatory properties. The combination of these structural elements in 4-[(6-Fluoro-3-pyridinyl)carbonyl]-3-(2-thienyl)-2-piperazinone suggests that it may exhibit multiple modes of action, which could be particularly advantageous in the development of multifunctional therapeutics.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced bioavailability and metabolic stability. The fluoro-substituent in this molecule is strategically positioned to interact with biological targets in a way that optimizes binding interactions. This has led to numerous studies exploring the potential of fluorinated piperazine derivatives as lead compounds for drug discovery.

The synthesis of 4-[(6-Fluoro-3-pyridinyl)carbonyl]-3-(2-thienyl)-2-piperazinone involves a series of well-established organic reactions, including condensation and cyclization processes. The synthetic route must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like this one, facilitating their use in preclinical and clinical research.

The pharmacological profile of 4-[(6-Fluoro-3-pyridinyl)carbonyl]-3-(2-thienyl)-2-piperazinone has been the subject of several recent studies. Research has demonstrated its potential as an intermediate in the synthesis of more complex drug molecules. Additionally, preliminary in vitro studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors relevant to neurological disorders. These findings have sparked further interest in exploring its therapeutic potential.

The compound's structural features also make it an attractive candidate for computational modeling and drug design simulations. Molecular docking studies have been employed to predict how 4-[(6-Fluoro-3-pyridinyl)carbonyl]-3-(2-thienyl)-2-piperazinone interacts with biological targets at the molecular level. These simulations provide valuable insights into its binding mechanisms and help guide the optimization process for developing more potent and selective drug candidates.

In conclusion, 4-[(6-Fluoro-3-pyridinyl)carbonyl]-3-(2-thienyl)-2-piperazinone (CAS No. 1436013-93-2) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups and favorable physicochemical properties make it an excellent candidate for further exploration in drug development. As research continues to uncover new applications for this molecule, it is likely to play an important role in the discovery and development of novel therapeutics.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd